![molecular formula C18H22ClN5S B4540303 N-[1-(4-chlorobenzyl)-1H-pyrazol-4-yl]hexahydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide](/img/structure/B4540303.png)
N-[1-(4-chlorobenzyl)-1H-pyrazol-4-yl]hexahydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
Description
Synthesis Analysis
The synthesis of related pyrazole and pyrazine derivatives involves multiple steps, including the treatment of chalcones with hydrazine monohydrate to produce substituted pyrazolines, and the subsequent generation of carbothioamide compounds through reactions with thiosemicarbazide or phenylisothiocyanate. These processes yield compounds with moderate to excellent efficiency and are characterized using various spectroscopic methods (Ibrahim, 2015).
Molecular Structure Analysis
Molecular structure analysis of pyrazole derivatives, including the use of density functional theory (DFT), provides insights into the molecule's minimum energy level, equilibrium geometry, and vibrational assignments. This analysis helps in understanding the electronic properties, such as excitation energies and oscillator strength, which are crucial for predicting the molecule's behavior and stability (Sivakumar et al., 2020).
Chemical Reactions and Properties
The chemical reactivity of pyrazole and pyrazine derivatives is demonstrated by their ability to undergo nucleophilic substitution reactions, leading to the formation of various heterocyclic compounds. These reactions are facilitated by specific catalysts and conditions, illustrating the versatility of these compounds in chemical synthesis (Hassan et al., 2016).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, are determined through a combination of X-ray diffraction, spectroscopic methods, and thermal analysis. These properties are essential for the practical application and handling of these compounds (Uzun, 2022).
Chemical Properties Analysis
The chemical properties of pyrazole and pyrazine derivatives, including their reactivity towards various reagents, stability under different conditions, and the influence of substituent groups on their activity, are crucial for their application in synthesis and potential biological activities. These properties are investigated through experimental and computational studies, providing insights into their mechanisms of action and potential uses (Wang et al., 2011).
properties
IUPAC Name |
N-[1-[(4-chlorophenyl)methyl]pyrazol-4-yl]-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22ClN5S/c19-15-5-3-14(4-6-15)11-24-12-16(10-20-24)21-18(25)23-9-8-22-7-1-2-17(22)13-23/h3-6,10,12,17H,1-2,7-9,11,13H2,(H,21,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWYIVCPSIZABQS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CCN2C1)C(=S)NC3=CN(N=C3)CC4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22ClN5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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